Cas no 3637-31-8 (4,4,5,5,5-Pentafluoropentanoic Acid)

4,4,5,5,5-Pentafluoropentanoic Acid is a fluorinated carboxylic acid with the molecular formula C5H3F5O2. Its key structural feature is the pentafluoro substitution on the terminal carbon, which enhances its electron-withdrawing properties and stability. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its fluorinated moiety can improve bioavailability and metabolic resistance. It also serves as a versatile intermediate in organofluorine chemistry, enabling the introduction of fluorinated segments into complex molecules. The acid's high purity and well-defined reactivity make it suitable for precision applications in medicinal chemistry and material science. Its compatibility with standard carboxylate derivatization methods further broadens its utility in synthetic workflows.
4,4,5,5,5-Pentafluoropentanoic Acid structure
3637-31-8 structure
Product Name:4,4,5,5,5-Pentafluoropentanoic Acid
CAS No:3637-31-8
MF:C5H5F5O2
MW:192.084019422531
MDL:MFCD08458152
CID:1004138
PubChem ID:23423163
Update Time:2025-10-18

4,4,5,5,5-Pentafluoropentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 4,4,5,5,5-pentafluoro-
    • 2H,2H,3H,3H-Perfluoropentanoic acid
    • 4,4,5,5,5-Pentafluoropentanoic acid
    • GS-6086
    • J-513970
    • BBL101472
    • STL555268
    • AKOS005259088
    • SCHEMBL866140
    • 2:3 fluorotelomer carboxylic acid
    • DB-069362
    • F13658
    • EN300-1933278
    • 2:3 fluorotelomer carboxylic acid, 2:3 fluorotelomer acid
    • DTXSID70633884
    • MFCD08458152
    • 3637-31-8
    • 4 pound not4 pound not5 pound not5 pound not5-Pentafluoropentanoic acid
    • 4,4,5,5,5-pentafluoropentanoicacid
    • 4,4,5,5,5-Pentafluoropentanoic Acid
    • MDL： MFCD08458152
    • Inchi： 1S/C5H5F5O2/c6-4(7,5(8,9)10)2-1-3(11)12/h1-2H2,(H,11,12)
    • InChI Key： HHSIXPRDVJARSI-UHFFFAOYSA-N
    • SMILES： FC(C(F)(F)F)(CCC(=O)O)F

Computed Properties

  • Exact Mass: 192.02100
  • Monoisotopic Mass: 192.02097021g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.443±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 158.6±35.0 ºC (760 Torr),
  • Flash Point: 49.7±25.9 ºC,
  • Solubility: Slightly soluble (5.2 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 2.04880

4,4,5,5,5-Pentafluoropentanoic Acid Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

4,4,5,5,5-Pentafluoropentanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P273510-50mg
4,4,5,5,5-Pentafluoropentanoic Acid
 3637-31-8
50mg
 $ 50.00 2022-06-02
TRC
P273510-100mg
4,4,5,5,5-Pentafluoropentanoic Acid
 3637-31-8
100mg
 $ 65.00 2022-06-02
TRC
P273510-500mg
4,4,5,5,5-Pentafluoropentanoic Acid
 3637-31-8
500mg
 $ 95.00 2022-06-02
Apollo Scientific
PC9660-1g
4,4,5,5,5-Pentafluoropentanoic acid
 3637-31-8
1g
 £59.00 2025-02-22
Apollo Scientific
PC9660-5g
4,4,5,5,5-Pentafluoropentanoic acid
 3637-31-8
5g
 £100.00 2025-02-22
Apollo Scientific
PC9660-25g
4,4,5,5,5-Pentafluoropentanoic acid
 3637-31-8
25g
 £390.00 2025-02-22
Chemenu
CM539817-5g
4,4,5,5,5-Pentafluoropentanoic acid
 3637-31-8 95%+
5g
 $132 2023-02-02
Enamine
EN300-1933278-0.05g
4,4,5,5,5-pentafluoropentanoic acid
 3637-31-8 95%
0.05g
 $19.0 2023-09-17
Enamine
EN300-1933278-0.1g
4,4,5,5,5-pentafluoropentanoic acid
 3637-31-8 95%
0.1g
 $19.0 2023-09-17
Enamine
EN300-1933278-0.25g
4,4,5,5,5-pentafluoropentanoic acid
 3637-31-8 95%
0.25g
 $19.0 2023-09-17

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